Cas no 6136-94-3 (2-BUTANONE, 1,1-DIETHOXY-3-METHYL-)
2-BUTANONE, 1,1-DIETHOXY-3-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2-BUTANONE, 1,1-DIETHOXY-3-METHYL-
- 1,1-diethoxy-3-methylbutan-2-one
- 6136-94-3
- AKOS006317046
- 1,1-diethoxy-3-methyl-2-butanone
- SCHEMBL12523454
- EN300-373637
- G53583
- CS-0247779
- 826-570-8
-
- Inchi: 1S/C9H18O3/c1-5-11-9(12-6-2)8(10)7(3)4/h7,9H,5-6H2,1-4H3
- InChI Key: VAQNGLMBLFXFOT-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(C)C)=O)OCC
Computed Properties
- Exact Mass: 174.125594432Da
- Monoisotopic Mass: 174.125594432Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.5Ų
2-BUTANONE, 1,1-DIETHOXY-3-METHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373637-0.05g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 0.05g |
$101.0 | 2023-03-02 | |
| Enamine | EN300-373637-0.1g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 0.1g |
$152.0 | 2023-03-02 | |
| Enamine | EN300-373637-0.25g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 0.25g |
$216.0 | 2023-03-02 | |
| Enamine | EN300-373637-0.5g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 0.5g |
$407.0 | 2023-03-02 | |
| Enamine | EN300-373637-1.0g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-373637-2.5g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 2.5g |
$1034.0 | 2023-03-02 | |
| Enamine | EN300-373637-5.0g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 5.0g |
$1530.0 | 2023-03-02 | |
| Enamine | EN300-373637-10.0g |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 10.0g |
$2269.0 | 2023-03-02 | |
| 1PlusChem | 1P01BUOS-50mg |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 50mg |
$148.00 | 2025-03-19 | |
| 1PlusChem | 1P01BUOS-100mg |
1,1-diethoxy-3-methylbutan-2-one |
6136-94-3 | 95% | 100mg |
$204.00 | 2025-03-19 |
2-BUTANONE, 1,1-DIETHOXY-3-METHYL- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-BUTANONE, 1,1-DIETHOXY-3-METHYL-
Recent Advances in the Application of 2-BUTANONE, 1,1-DIETHOXY-3-METHYL- (CAS: 6136-94-3) in Chemical and Biomedical Research
2-BUTANONE, 1,1-DIETHOXY-3-METHYL- (CAS: 6136-94-3), also known as methyl ethyl ketone acetal, is a versatile chemical compound with significant applications in organic synthesis and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive compounds. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic utility, and potential biomedical applications.
In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-BUTANONE, 1,1-DIETHOXY-3-METHYL- as a precursor in the synthesis of heterocyclic compounds with potential anticancer activity. The study demonstrated that the compound's unique acetal functionality allows for efficient cyclization reactions, leading to the formation of pyridine and pyrimidine derivatives. These derivatives exhibited promising inhibitory effects against several cancer cell lines, including breast and lung cancer, suggesting its potential as a scaffold for anticancer drug development.
Another significant application of 2-BUTANONE, 1,1-DIETHOXY-3-METHYL- was reported in a 2023 study in Organic Letters, where it was utilized as a protecting group for carbonyl compounds in multi-step synthetic routes. The researchers found that the acetal group could be selectively introduced and removed under mild conditions, making it an attractive choice for complex molecule synthesis. This property is particularly valuable in the production of pharmaceuticals, where protecting group strategies are critical for achieving high yields and selectivity.
From a biomedical perspective, recent investigations have explored the compound's potential as a prodrug carrier. A study in the European Journal of Pharmaceutical Sciences demonstrated that 2-BUTANONE, 1,1-DIETHOXY-3-METHYL- could be conjugated to poorly soluble drugs to enhance their bioavailability. The acetal moiety was shown to hydrolyze under physiological conditions, releasing the active drug in a controlled manner. This approach could address challenges related to drug delivery and pharmacokinetics, particularly for hydrophobic therapeutic agents.
Despite these promising applications, challenges remain in the large-scale production and purification of 2-BUTANONE, 1,1-DIETHOXY-3-METHYL-. Recent advancements in catalytic processes, as reported in ACS Catalysis, have focused on improving the efficiency of its synthesis from readily available starting materials. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.
In conclusion, 2-BUTANONE, 1,1-DIETHOXY-3-METHYL- (CAS: 6136-94-3) continues to emerge as a valuable tool in chemical and biomedical research. Its versatility as a synthetic intermediate and potential in drug development make it a compound of significant interest. Future research directions may include further exploration of its biological activities and optimization of synthetic methodologies to enhance its accessibility for pharmaceutical applications.
6136-94-3 (2-BUTANONE, 1,1-DIETHOXY-3-METHYL-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)